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Compound of Interest

Compound Name: Abt-126

Cat. No.: B1263637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available information on the

dosage and administration of Abt-126, a selective α7 nicotinic acetylcholine receptor (nAChR)

agonist, in mouse models. While specific preclinical dosing regimens for mice are not readily

available in the public domain, this document synthesizes information from preclinical contexts

and outlines general protocols relevant to the administration of compounds in mice for cognitive

assessment.

Introduction to Abt-126
Abt-126, also known as Nelonicline, is a potent and selective agonist of the α7 nicotinic

acetylcholine receptor. It has been investigated for its potential therapeutic effects in cognitive

impairment associated with neurological and psychiatric disorders such as Alzheimer's disease

and schizophrenia.[1][2] The mechanism of action of Abt-126 centers on the activation of α7

nAChRs, which are ligand-gated ion channels expressed in brain regions critical for learning

and memory, including the hippocampus and prefrontal cortex.

Mechanism of Action and Signaling Pathway
Activation of the α7 nAChR by an agonist like Abt-126 leads to the influx of calcium ions

(Ca²⁺). This influx triggers downstream signaling cascades that are believed to underlie the

pro-cognitive effects of the compound. Key signaling pathways implicated in α7 nAChR

activation include the Janus kinase 2-signal transducer and activator of transcription 3 (JAK2-
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STAT3) pathway and the Phosphoinositide 3-kinase-protein kinase B (PI3K/Akt) pathway.

These pathways are involved in processes such as neuroprotection, reduction of

neuroinflammation, and modulation of synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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